5-Hydroxytryptamine Receptor 1B

Target Description

The 5-hydroxytryptamine receptor 1B (HTR1B), also known as 5-HT1B receptor, is a G protein-coupled receptor primarily expressed in the central nervous system and peripheral tissues. It mediates serotonin's inhibitory effects, modulating neurotransmitter release, vasoconstriction, and neuronal excitability. Therapeutically, HTR1B agonists are crucial in treating migraine and cluster headaches due to their cranial vasoconstrictive properties and ability to inhibit neuropeptide release. Antagonists are being explored for substance abuse and psychiatric disorders.